Cas no 1270351-68-2 (tert-butyl N-2-amino-2-(5-bromopyridin-3-yl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-2-(5-bromopyridin-3-yl)ethylcarbamate
• CAS No: 1270351-68-2
• MF: C₁₂H₁₈BrN₃O₂
• MW: 316.194221973419
• CID: 6543132
• PubChem ID: 165665621
• Update Time: 2025-05-20

tert-butyl N-2-amino-2-(5-bromopyridin-3-yl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-2-(5-bromopyridin-3-yl)ethylcarbamate
• tert-butyl N-[2-amino-2-(5-bromopyridin-3-yl)ethyl]carbamate
• 1270351-68-2
• EN300-1881398

• Inchi： 1S/C12H18BrN3O2/c1-12(2,3)18-11(17)16-7-10(14)8-4-9(13)6-15-5-8/h4-6,10H,7,14H2,1-3H3,(H,16,17)
• InChI Key： KXEDWAHHHFAFBJ-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)C(CNC(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 315.05824g/mol
• Monoisotopic Mass: 315.05824g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 77.2Ų

Additional information on tert-butyl N-2-amino-2-(5-bromopyridin-3-yl)ethylcarbamate

Comprehensive Overview of tert-butyl N-2-amino-2-(5-bromopyridin-3-yl)ethylcarbamate (CAS No. 1270351-68-2)

The compound tert-butyl N-2-amino-2-(5-bromopyridin-3-yl)ethylcarbamate (CAS No. 1270351-68-2) is a specialized organic intermediate widely utilized in pharmaceutical research and fine chemical synthesis. Its unique structure, featuring a 5-bromopyridin-3-yl moiety and a tert-butyl carbamate protecting group, makes it a valuable building block for drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The presence of the bromine atom offers versatile reactivity for further functionalization via cross-coupling reactions, a topic of high interest in modern medicinal chemistry.

In recent years, the demand for heterocyclic compounds like tert-butyl N-2-amino-2-(5-bromopyridin-3-yl)ethylcarbamate has surged due to their role in targeting protein-protein interactions (PPIs) and enzyme modulation. Researchers frequently search for "5-bromopyridine derivatives" or "carbamate-protected amines" to explore their applications in cancer therapeutics and neurodegenerative disease research. This compound’s CAS No. 1270351-68-2 is often referenced in patents and publications related to small-molecule drug candidates, aligning with the growing focus on precision medicine.

The synthesis of tert-butyl N-2-amino-2-(5-bromopyridin-3-yl)ethylcarbamate typically involves multi-step organic reactions, including Boc protection of amines and halogenation of pyridine cores. Its molecular stability and solubility in common organic solvents (e.g., DMF, THF) make it suitable for high-throughput screening (HTS) workflows. Notably, the tert-butyloxycarbonyl (Boc) group is a cornerstone in peptide synthesis, a field gaining traction due to advancements in bioconjugation techniques and ADC (antibody-drug conjugate) development.

From an industrial perspective, scalability and purity optimization of CAS No. 1270351-68-2 are critical considerations. Analytical methods such as HPLC and LC-MS are employed to ensure compliance with GMP standards, a frequent query among manufacturers. Environmental and regulatory trends also drive interest in "green chemistry approaches" for synthesizing such intermediates, minimizing waste and hazardous byproducts.

In summary, tert-butyl N-2-amino-2-(5-bromopyridin-3-yl)ethylcarbamate exemplifies the intersection of structural diversity and pharmacological potential. Its relevance in drug design and chemical biology ensures sustained academic and industrial attention, particularly as the pharmaceutical industry prioritizes targeted therapies and fragment-based drug discovery.